Cas no 70465-86-0 (3'-S-ethyl-3'-thiothymidine)

• Product Name: 3'-S-ethyl-3'-thiothymidine
• CAS No: 70465-86-0
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 1743674
• PubChem ID: 451835
• Update Time: 2025-04-21

3'-S-ethyl-3'-thiothymidine Chemical and Physical Properties

Names and Identifiers

• 3'-S-ethyl-3'-thiothymidine
• 1-[(2R,4S,5R)-4-ethylsulfanyl-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• CHEMBL3229812
• 3'-SEt-ddT
• DTXSID30220739
• 3'-Ethylthio-2',3'-dideoxythymidine
• BDBM50000982
• 1-[(2R,4S,5R)-4-ethylsulfanyl-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 70465-86-0
• Thymidine, 3'-S-ethyl-3'-thio-

• Inchi： 1S/C12H18N2O4S/c1-3-19-9-4-10(18-8(9)6-15)14-5-7(2)11(16)13-12(14)17/h5,8-10,15H,3-4,6H2,1-2H3,(H,13,16,17)/t8-,9+,10-/m1/s1
• InChI Key： ZWPXGLDYWMZUND-KXUCPTDWSA-N
• SMILES： S(CC)[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 286.09884
• Monoisotopic Mass: 286.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.36
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.602
• PSA: 78.87